N-methyl-N-[2-(4-methylanilino)-2-oxoethyl]-4-pyrrol-1-ylbenzamide

• IUPAC Name: N-methyl-N-[2-(4-methylanilino)-2-oxoethyl]-4-pyrrol-1-ylbenzamide
• InChI: InChI=1S/C21H21N3O2/c1-16-5-9-18(10-6-16)22-20(25)15-23(2)21(26)17-7-11-19(12-8-17)24-13-3-4-14-24/h3-14H,15H2,1-2H3,(H,22,25)
• InChI Key: JEDCBRVUGBXONH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CN(C)C(=O)C2=CC=C(C=C2)N3C=CC=C3
• Molecular Formula: C21H21N3O2
• Molecular Weight: 347.4 g/mol

Description

N-methyl-N-[2-(4-methylanilino)-2-oxoethyl]-4-pyrrol-1-ylbenzamide, also known as MMPEP, is a selective antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5). This compound is widely used in scientific research to study the role of mGluR5 in various physiological and pathological processes.

Mechanism of Action

N-methyl-N-[2-(4-methylanilino)-2-oxoethyl]-4-pyrrol-1-ylbenzamide selectively binds to and blocks the activity of mGluR5, a G protein-coupled receptor that is widely expressed in the central nervous system. This receptor plays a role in the regulation of synaptic plasticity, learning and memory, and the development of various neurological disorders.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It can modulate the release of neurotransmitters such as glutamate and dopamine, alter the activity of ion channels, and regulate the expression of various genes.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-methyl-N-[2-(4-methylanilino)-2-oxoethyl]-4-pyrrol-1-ylbenzamide in lab experiments is its selectivity for mGluR5. This allows researchers to study the specific role of this receptor in various processes without affecting other receptors or pathways. However, one limitation of using this compound is its relatively low potency compared to other mGluR5 antagonists.

Future Directions

There are several future directions for research involving N-methyl-N-[2-(4-methylanilino)-2-oxoethyl]-4-pyrrol-1-ylbenzamide. One area of interest is the potential therapeutic effects of this compound in neurological disorders such as addiction, depression, and schizophrenia. Another area of interest is the development of more potent and selective mGluR5 antagonists that can be used in both research and clinical settings. Additionally, further research is needed to fully understand the role of mGluR5 in various physiological and pathological processes.

Synthesis Methods

N-methyl-N-[2-(4-methylanilino)-2-oxoethyl]-4-pyrrol-1-ylbenzamide can be synthesized using a multi-step process. The first step involves the synthesis of 4-pyrrol-1-ylbenzoic acid, which is then reacted with N-methyl-4-piperidone to form N-methyl-4-piperidone-4-pyrrol-1-ylbenzoic acid. This intermediate product is then reacted with 4-methylaniline and acetic anhydride to form this compound.

Scientific Research Applications

N-methyl-N-[2-(4-methylanilino)-2-oxoethyl]-4-pyrrol-1-ylbenzamide is a valuable tool for studying the function of mGluR5 in various physiological and pathological processes. It has been used in research related to addiction, depression, anxiety, and schizophrenia. This compound has also been shown to have potential therapeutic effects in these conditions.